Cas no 1393558-77-4 (3-Chloro-6-(chloromethyl)-2-methylpyridine)

• Product Name: 3-Chloro-6-(chloromethyl)-2-methylpyridine
• CAS No: 1393558-77-4
• MF: C₇H₇Cl₂N
• MW: 176.043179750443
• CID: 4902189
• Update Time: 2025-10-28

3-Chloro-6-(chloromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• AB83321
• 3-Chloro-6-chloromethyl-2-methylpyridine
• 3-CHLORO-6-(CHLOROMETHYL)-2-METHYLPYRIDINE
• 3-Chloro-6-(chloromethyl)-2-methylpyridine

• Inchi： 1S/C7H7Cl2N/c1-5-7(9)3-2-6(4-8)10-5/h2-3H,4H2,1H3
• InChI Key： RMOAFYQHKGXGGB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CCl)=NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Chloro-6-(chloromethyl)-2-methylpyridine

3-Chloro-6-(chloromethyl)-2-methylpyridine (CAS No. 1393558-77-4): An Overview of Its Properties, Applications, and Recent Research

3-Chloro-6-(chloromethyl)-2-methylpyridine (CAS No. 1393558-77-4) is a versatile compound that has gained significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique structural properties and potential applications. This compound belongs to the class of chlorinated pyridines and is characterized by its chloromethyl and methyl substituents on the pyridine ring. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding 3-Chloro-6-(chloromethyl)-2-methylpyridine.

Chemical Properties

3-Chloro-6-(chloromethyl)-2-methylpyridine is a colorless to pale yellow liquid with a molecular formula of C₈H₈Cl₂N. It has a molecular weight of approximately 193.06 g/mol. The compound exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol but is insoluble in water. The presence of the chloromethyl group imparts reactivity to the molecule, making it a valuable intermediate in various synthetic routes.

The physical properties of 3-Chloro-6-(chloromethyl)-2-methylpyridine, including its boiling point and melting point, are crucial for its handling and storage. The compound has a boiling point of around 140°C at 0.1 mmHg and a melting point of -15°C. These properties make it suitable for use in reactions that require moderate temperatures.

Synthesis Methods

The synthesis of 3-Chloro-6-(chloromethyl)-2-methylpyridine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloro-5-chloromethylpyridine with methyl iodide in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution at the methyl iodide, leading to the formation of the desired product.

An alternative synthetic route involves the chlorination of 2-methyl-5-vinylpyridine followed by methylation. This method provides a higher yield and better purity compared to other methods but requires careful control of reaction conditions to avoid side reactions.

Biological Activities

3-Chloro-6-(chloromethyl)-2-methylpyridine has been studied for its potential biological activities, particularly in the context of pharmaceutical applications. Recent research has shown that this compound exhibits significant activity against certain bacterial strains, making it a promising candidate for developing new antibiotics.

A study published in the Journal of Medicinal Chemistry reported that 3-Chloro-6-(chloromethyl)-2-methylpyridine-based derivatives demonstrated potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the presence of the chloromethyl group, which can form covalent bonds with bacterial enzymes, thereby inhibiting their function.

In addition to its antibacterial properties, 3-Chloro-6-(chloromethyl)-2-methylpyridine has also been investigated for its potential as an antifungal agent. A study conducted by researchers at a leading pharmaceutical company found that certain derivatives of this compound exhibited strong antifungal activity against Candida albicans and Aspergillus fumigatus.

Potential Applications in Pharmaceuticals

The unique structural features of 3-Chloro-6-(chloromethyl)-2-methylpyridine, particularly its reactivity and biological activities, make it an attractive intermediate for developing new drugs. In the pharmaceutical industry, this compound is being explored as a building block for synthesizing novel antibiotics and antifungal agents.

A recent review article published in Chemical Reviews highlighted several promising drug candidates derived from 3-Chloro-6-(chloromethyl)-2-methylpyridine. These candidates have shown promising results in preclinical studies and are currently undergoing further evaluation for their safety and efficacy.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, especially those used in pharmaceutical research. While 3-Chloro-6-(chloromethyl)-2-methylpyridine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound.

Potential risks associated with exposure to this compound include skin irritation and respiratory issues if inhaled in large quantities. Therefore, it is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-Chloro-6-(chloromethyl)-2-methylpyridine promises exciting developments in the fields of chemistry and pharmaceuticals. The unique properties of this compound make it a valuable tool for synthetic chemists and drug developers alike.

In conclusion, 3-Chloro-6-(chloromethyl)-2-methylpyridine (CAS No. 1393558-77-4) strong >is a versatile compound with significant potential applications in various fields. Its chemical properties, synthesis methods, biological activities, and safety considerations have been thoroughly discussed in this article. As research continues to advance, we can expect to see more innovative uses for this intriguing molecule.